Cas no 2648937-05-5 ((2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid
• CAS No: 2648937-05-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6047271
• PubChem ID: 165536238
• Update Time: 2025-05-21

(2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid
• 2648937-05-5
• (2S,3S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-3-methylpentanoic acid
• EN300-1515747

• Inchi： 1S/C25H30N2O6/c1-4-15(2)22(24(29)30)27-23(28)21(32-3)13-26-25(31)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-22H,4,13-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t15-,21?,22-/m0/s1
• InChI Key： GTWFBTMKYPIRGD-QEKIYOMCSA-N
• SMILES： O(C(NCC(C(N[C@H](C(=O)O)[C@@H](C)CC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid

Comprehensive Overview of (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid (CAS No. 2648937-05-5)

The compound (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid, identified by its CAS No. 2648937-05-5, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and stereospecific configuration, make it invaluable for developing bioactive peptides and drug candidates. Researchers and industry professionals frequently seek this compound for its role in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. The Fmoc-protected amino acid derivative (CAS 2648937-05-5) is particularly critical for constructing complex peptides with high enantiomeric purity. Its methoxypropanamido and 3-methylpentanoic acid moieties contribute to enhanced stability and solubility, addressing common challenges in peptide drug formulation. This aligns with trending searches like "peptide stability solutions" and "Fmoc-amino acid applications," reflecting growing interest in optimizing peptide therapeutics.

The stereochemistry of (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid is pivotal for its biological activity. As the pharmaceutical industry shifts toward chiral drugs with fewer side effects, this compound’s (2S,3S) configuration ensures precise interactions with target proteins. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, a topic frequently queried in scientific forums. Moreover, its compatibility with green chemistry principles—such as reduced solvent usage in SPPS—resonates with sustainability-focused research trends.

Beyond drug development, CAS 2648937-05-5 is explored in material science for designing peptide-based hydrogels and nanomaterials. Its Fmoc group enables controlled self-assembly, a property leveraged in tissue engineering scaffolds. This multidisciplinary relevance answers popular search queries like "peptides in regenerative medicine" and "Fmoc for biomaterials." The compound’s safety profile and non-toxic degradation products further support its adoption in biocompatible applications.

To conclude, (2S,3S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3-methylpentanoic acid exemplifies the intersection of organic chemistry and life sciences. Its versatility in peptide design, coupled with rising interest in targeted therapies and sustainable synthesis, positions it as a cornerstone in contemporary research. For laboratories prioritizing high-purity building blocks, this compound remains an indispensable tool.